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Compound of Interest

Compound Name: Diphenylcarbazone

Cat. No.: B146866 Get Quote

Diphenylcarbazone: A Technical Guide for
Researchers
This technical guide provides an in-depth overview of the physicochemical properties and

applications of diphenylcarbazone, with a focus on its use in analytical chemistry. This

document is intended for researchers, scientists, and drug development professionals who

utilize this compound in their work.

Core Properties of Diphenylcarbazone
Diphenylcarbazone is a chemical compound widely used as a colorimetric reagent and

indicator.[1][2] Its utility stems from its ability to form distinctly colored complexes with various

metal ions.[3][4]

Physicochemical Data
The key quantitative properties of diphenylcarbazone are summarized in the table below for

easy reference.
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Property Value Source(s)

Molar Mass 240.26 g/mol [4][5]

240.27 g/mol [6]

Molecular Formula C₁₃H₁₂N₄O [3][5][7][6][8]

CAS Number 538-62-5 [3][6]

Melting Point
153-157 °C (with

decomposition)
[5]

157 °C (with decomposition)

Appearance
Orange to orange-red

crystalline powder or needles
[2][3][6][8]

Solubility

Soluble in ethanol, acetone,

chloroform, and benzene.[2][3]

[4][8] Insoluble in water.[3][4]

[5][8]

Note on Molar Extinction Coefficient: A definitive molar extinction coefficient for

diphenylcarbazone alone is not readily available in the surveyed literature. The compound's

primary application lies in the formation of colored complexes with metal ions, and the

spectrophotometric properties of these complexes are well-documented.

Experimental Protocols
Diphenylcarbazone is a key reagent in the colorimetric determination of heavy metals, most

notably mercury (Hg²⁺) and hexavalent chromium (Cr⁶⁺).

Determination of Mercury(II) Ions
This protocol is based on the formation of a colored complex between diphenylcarbazone and

mercury(II) ions.

Methodology:

Sample Preparation: The sample containing mercury(II) ions is acidified.
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Reagent Preparation: A solution of diphenylcarbazone is typically prepared in an organic

solvent such as ethanol.[2]

Reaction: The diphenylcarbazone solution is added to the acidified sample. In the presence

of Hg²⁺ ions, a blue-violet or purple complex is formed.[4][7]

Analysis: The intensity of the colored complex is measured spectrophotometrically. The

maximum absorbance (λmax) of the mercury-diphenylcarbazone complex is observed

around 520-540 nm.[9] The concentration of mercury is then determined by comparing the

absorbance to a calibration curve prepared with known concentrations of mercury standards.

Determination of Hexavalent Chromium
This method relies on the reaction of hexavalent chromium with diphenylcarbazide, which is

readily oxidized to diphenylcarbazone, followed by complexation. Commercial

diphenylcarbazone often contains diphenylcarbazide.

Methodology:

Sample Preparation: The sample containing hexavalent chromium is acidified, typically with

sulfuric acid.

Reagent Preparation: A solution of diphenylcarbazide (or a

diphenylcarbazone/diphenylcarbazide mixture) is prepared in a suitable organic solvent like

acetone or isopropyl alcohol.

Reaction: The reagent solution is added to the acidified sample. Hexavalent chromium

oxidizes diphenylcarbazide to diphenylcarbazone, and the resulting trivalent chromium

forms a red-violet complex with the diphenylcarbazone.

Analysis: The absorbance of the resulting colored solution is measured using a

spectrophotometer at a wavelength of approximately 540 nm. The concentration of

hexavalent chromium is determined from a standard calibration curve.
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The analytical applications of diphenylcarbazone follow a clear and logical workflow, from

sample preparation to final analysis.

Workflow for Heavy Metal Detection
The general experimental workflow for the detection of heavy metals using

diphenylcarbazone is illustrated below.

General Workflow for Heavy Metal Detection

Sample containing
metal ions (e.g., Hg²⁺, Cr⁶⁺)

Acidification of Sample

Mixing of Sample
and Reagent

Preparation of
Diphenylcarbazone Reagent
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Metal-Diphenylcarbazone Complex
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Measurement (at λmax)

Data Analysis and
Concentration Determination
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General Workflow for Heavy Metal Detection

Reaction Pathway for Chromium Detection
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The reaction between hexavalent chromium and diphenylcarbazide to form the colored

complex is a key aspect of its analytical application.

Reaction Pathway for Cr(VI) Detection

Cr(VI) in
Acidic Solution

Oxidation-Reduction Reaction

Diphenylcarbazide

Diphenylcarbazone Cr(III)

Formation of Red-Violet
Cr(III)-Diphenylcarbazone Complex
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Reaction Pathway for Cr(VI) Detection

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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